Cas no 2256705-58-3 (2-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-4,6-d2)

• Product Name: 2-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-4,6-d2
• CAS No: 2256705-58-3
• MF: C₁₄H₁₉BN₄O₂
• MW: 293.180394411087
• CID: 6816531
• PubChem ID: 172405559
• Update Time: 2025-03-02

2-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-4,6-d2 Chemical and Physical Properties

Names and Identifiers

• 2256705-58-3
• CS-21581
• 2-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-4,6-d2

• Inchi： 1S/C14H19BN4O2/c1-10-8-19(9-18-10)12-16-6-11(7-17-12)15-20-13(2,3)14(4,5)21-15/h6-9H,1-5H3/i1D3,6D,7D,8D,9D
• InChI Key： KTJPJCJXCLRXJL-DMONGCNRSA-N
• SMILES： O1B(C2=C([2H])N=C(N3C([2H])=NC(C([2H])([2H])[2H])=C3[2H])N=C2[2H])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 293.2040432Da
• Monoisotopic Mass: 293.2040432Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1Ų